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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B15617822

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
BMS-795311, a potent cholesteryl ester transfer protein (CETP) inhibitor intended for
laboratory research use only. Given the absence of a specific Safety Data Sheet (SDS),
researchers must treat this compound as a potentially hazardous and potent pharmaceutical
agent. Adherence to rigorous safety protocols is paramount to ensure personnel safety and
environmental protection. The following procedures are based on established best practices for
the disposal of hazardous chemical waste in a laboratory setting and should be performed in
strict accordance with institutional and local regulations.

Essential Precautionary Measures

Before initiating any disposal procedures, it is crucial to consult with your institution's
Environmental Health and Safety (EHS) department.[1][2][3] All personnel handling BMS-
795311 must be thoroughly trained in hazardous waste management.[2]

Personal Protective Equipment (PPE) is mandatory and includes:
e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).[4]
o Eye Protection: Tightly fitting safety goggles or a face shield.[4]

o Lab Coat: A dedicated, disposable or professionally laundered lab coat.[4]
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o Respiratory Protection: A NIOSH-approved respirator may be necessary if there is a risk of
generating aerosols or dust.

Quantitative Data for BMS-795311

The following table summarizes the known quantitative data for BMS-795311. Due to the
limited publicly available information, many safety-related parameters are not available.
Therefore, it is critical to handle this compound with the utmost caution, assuming it may be

hazardous.
Property Value Source
Molecular Weight 671.52 g/mol
Chemical Formula Cs3H23F10NOs
Purity >98% (HPLC)
Storage Temperature -20°C
ICso (CETP) 4 nM
Physical State Solid (Assumed) N/A
Solubility Data not available N/A
Flash Point Data not available N/A
Autoignition Temp. Data not available N/A
Hazard Class Not fully characterized N/A

Step-by-Step Disposal Protocol

This protocol outlines the general procedure for the safe disposal of small quantities of BMS-
795311 typically found in a research setting.

Step 1: Waste Identification and Segregation

o Treat as Hazardous Waste: All materials contaminated with BMS-795311, including the pure
compound, solutions, contaminated labware (e.g., pipette tips, vials, gloves), and spill
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cleanup materials, must be treated as hazardous chemical waste.[1][2]

e Segregate Waste Streams: Do not mix BMS-795311 waste with other waste streams unless
compatibility is confirmed.[1][5] Incompatible wastes must be stored separately to prevent
dangerous reactions.[1]

o Solid Waste: Collect contaminated solids (e.g., gloves, weighing paper, absorbent pads) in
a designated, leak-proof container lined with a heavy-duty plastic bag.

o Liquid Waste: Collect solutions containing BMS-795311 in a separate, compatible, and
shatter-resistant container (e.g., glass or polyethylene).[5] Do not overfill containers.

o Sharps: Dispose of any contaminated sharps (e.g., needles, broken glass) in a
designated, puncture-resistant sharps container.

Step 2: Waste Container Labeling
o Label Immediately: As soon as waste is added to a container, it must be labeled.[2]
» Required Information: The label must be clearly legible and include the following:

The words "Hazardous Waste".

o

[¢]

The full chemical name: "BMS-795311". Avoid using abbreviations.

A statement indicating "Hazards Not Fully Known" or "Potent Pharmaceutical Compound".

[¢]

[e]

The approximate quantity or concentration of the waste.

o

The date when waste was first added to the container (accumulation start date).
o The Principal Investigator's name and laboratory contact information.
Step 3: Storage of Chemical Waste

» Designated Storage Area: Store waste containers in a designated and secure satellite
accumulation area within the laboratory.[3]
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e Secondary Containment: Place all liquid waste containers in a secondary container, such as
a chemical-resistant tub, to contain any potential leaks or spills.[1]

o Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except
when adding waste.[1][2]

e Incompatible Materials: Ensure that the storage area is away from incompatible chemicals.
Step 4: Arranging for Disposal

o Contact EHS: Once the waste container is full or if the research project is complete, contact
your institution's EHS department to arrange for a waste pickup.[1][2]

» Provide Documentation: Be prepared to provide all available information about the
compound to the EHS office.

e Do Not Dispose Down the Drain: Under no circumstances should BMS-795311 or its
solutions be disposed of down the sanitary sewer.[1][3]

e Do Not Dispose of as Regular Trash: Contaminated materials must not be placed in the
regular trash.[1]

Spill Management

In the event of a spill, immediately alert others in the vicinity. Use a pre-prepared spill kit
appropriate for chemical hazards.[4] Clean the spill working from the outside in. All materials
used for spill cleanup must be disposed of as hazardous waste.[4]

Experimental Protocols

As BMS-795311 is a research compound, specific experimental protocols are not publicly
available. Any research involving this compound would necessitate the development of detailed
methodologies for experiments such as in vitro enzyme inhibition assays or in vivo studies in
animal models. These protocols should be designed and executed in a manner that minimizes
waste generation and ensures the safety of the researchers.

Visual Guidance: Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of BMS-795311.
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Caption: A flowchart illustrating the key stages for the safe and compliant disposal of BMS-
795311.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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